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Compound of Interest

4-Nitro-3-(octanoyloxy)benzoic
Compound Name: d
aci

Cat. No.: B124869

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

The following provides essential safety and logistical information for the proper disposal of 4-
Nitro-3-(octanoyloxy)benzoic acid (CAS 55894-52-5), a chromogenic substrate commonly
used in phospholipase A2 assays. Adherence to these procedures is critical for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Physicochemical and Safety Data

A summary of the key quantitative data for 4-Nitro-3-(octanoyloxy)benzoic acid, also known
as NOB, is presented below. This information is crucial for risk assessment and the
implementation of appropriate safety measures.
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Property Value

CAS Number 55894-52-5

Molecular Formula C15H19NOse

Molecular Weight 309.31 g/mol

Appearance Off-white solid

Solubility Soluble in DMSO and Ethanol (up to 25 mg/ml)
Storage Temperature 2-8°C (Refrigerator)

Personal Protective Equipment (PPE) and Handling

Before handling 4-Nitro-3-(octanoyloxy)benzoic acid, it is imperative to be equipped with the
appropriate personal protective equipment. Engineering controls, such as fume hoods, should
be utilized to minimize inhalation exposure.

Required PPE:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

» Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is typically needed. However, if dust is generated, a particle filter respirator is
recommended.[1]

Handling Precautions:
e Avoid contact with skin, eyes, and clothing.[1]

¢ Avoid ingestion and inhalation.[1]
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e Avoid dust formation.[1]
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
o Keep the product and empty containers away from heat and sources of ignition.[1]

Disposal Protocol

The disposal of 4-Nitro-3-(octanoyloxy)benzoic acid and its containers must be conducted in
accordance with federal, state, and local environmental control regulations.

Step-by-Step Disposal Procedure:
e \Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.

o Sweep up any solid spills and shovel into the waste container. Avoid generating dust
during this process.[1]

e Container Disposal:

o Empty containers should be disposed of in accordance with the same regulations as the
chemical itself. Do not reuse empty containers.

» Regulatory Compliance:
o Dispose of contents and container to an approved waste disposal plant.

o Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste.

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.

Experimental Workflow: Disposal of 4-Nitro-3-
(octanoyloxy)benzoic acid
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Nitro-3-(octanoyloxy)benzoic acid in a laboratory setting.
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Caption: Disposal Workflow for 4-Nitro-3-(octanoyloxy)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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